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Compound of Interest

Compound Name: Avilamycin-A
CAS No.: 69787-79-7
Cat. No.: B1261919
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a validated indirect competitive Enzyme-
Linked Immunosorbent Assay (ic-ELISA) for the detection of Avilamycin-A with the widely
used analytical method, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
Avilamycin is an orthosomycin antibiotic used in veterinary medicine to promote growth and
prevent certain bacterial infections in livestock.[1] Accurate and sensitive detection of its
residues in animal feed and tissues is crucial for regulatory compliance and food safety.

Performance Comparison

The performance of the ic-ELISA is compared against LC-MS/MS, the gold standard for
antibiotic residue analysis. The following tables summarize the key validation parameters for

each method.
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Performance Parameter

Indirect Competitive ELISA
(ic-ELISA)*

Liquid Chromatography-
Tandem Mass Spectrometry
(LC-MS/MS)?

Principle

Antigen-Antibody Binding

Physicochemical Separation

and Mass Detection

Half-Maximal Inhibitory

Concentration (ICso)

7.44 ng/mL[2]

Not Applicable

Limit of Detection (LOD)

0.21 ng/mL (in standard

solution)[2]

0.0005 mg/kg (in porcine

tissues)[3]

1.86 pg/kg (in swine feed)[2]

2.7 pg/kg (in poultry muscle)

2.31 pg/kg (in chicken feed)[2]

0.7 ug/kg (in porcine muscle)

Dynamic Range

0.77 - 73.05 ng/mL[2]

Typically wider, dependent on

instrument calibration

Analysis Time

~4-6 hours

~24 hours (including sample

preparation)

Throughput

High (96-well plate format)

Low to Medium

Cost per Sample

Low

High

Equipment

Standard ELISA reader

LC-MS/MS system

Data derived from a validated monoclonal antibody-based indirect competitive ELISA

developed for research purposes.[2] 2Data synthesized from various validated LC-MS/MS

methods for Avilamycin detection in animal tissues and feed.[3][4][5]
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_ . Liquid Chromatography-
o Indirect Competitive ELISA
Method Validation Parameter Tandem Mass Spectrometry

(ic-ELISA)?
(LC-MS/MS)?

74.7% - 105.4% (in spiked 93.29% - 97.26% (Avilamycin
Accuracy (Recovery) ]

feed samples)[2] Ain poultry feed)[5]
100% - 108% (as DIA in
porcine tissues)[5]
94% - 106% (as DIA in poultry
and porcine muscles)
Precision (Coefficient of < 11% (in spiked feed 1.1% - 3.4% (RSD for
Variation - CV) samples)[2] Avilamycin A in poultry feed)[5]

< 6% (RSD in porcine tissues)

[5]

<11% (RSD in poultry and

porcine muscles)

High (no significant cross- ]
High (based on mass-to-

Specificity reactivity with other common )
o charge ratio)
antibiotics)
Correlation with HPLC R2=0.9818[2] Not Applicable

1Data derived from a validated monoclonal antibody-based indirect competitive ELISA
developed for research purposes.[2] 2Data synthesized from various validated LC-MS/MS
methods for Avilamycin detection in animal tissues and feed.[3][4][5]

Experimental Protocols
Indirect Competitive ELISA (ic-ELISA) Protocol

This protocol is based on a published method for the detection of Avilamycin in feed samples.

[2]

1. Reagents and Materials:
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Avilamycin-A standard
Monoclonal antibody specific to Avilamycin-A
Coating antigen (Avilamycin-A conjugated to a carrier protein like OVA)
96-well microtiter plates
Coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6)
Washing buffer (e.g., PBS with 0.05% Tween 20 - PBST)
Blocking buffer (e.g., 1% BSA in PBS)
Enzyme-conjugated secondary antibody (e.g., HRP-conjugated goat anti-mouse 1gG)
Substrate solution (e.g., TMB)
Stop solution (e.g., 2M H2S04)
Sample extraction solvent (e.g., methanol-water solution)
Microplate reader
. Procedure:

Coating: Coat the wells of a 96-well plate with the coating antigen diluted in coating buffer.
Incubate overnight at 4°C.

Washing: Wash the plate three times with washing buffer.

Blocking: Add blocking buffer to each well and incubate for 1-2 hours at 37°C to block non-
specific binding sites.

Washing: Wash the plate three times with washing buffer.

Competitive Reaction: Add Avilamycin-A standards or extracted samples and the
monoclonal antibody to the wells. Incubate for 1 hour at 37°C. During this step, free
Avilamycin-A in the sample competes with the coated antigen for binding to the antibody.
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Washing: Wash the plate three times with washing buffer to remove unbound antibodies.

Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody to each
well and incubate for 1 hour at 37°C.

Washing: Wash the plate five times with washing buffer.

Substrate Reaction: Add the substrate solution to each well and incubate in the dark for 15-
30 minutes at 37°C.

Stopping the Reaction: Add the stop solution to each well.

Measurement: Read the absorbance at 450 nm using a microplate reader. The signal
intensity is inversely proportional to the concentration of Avilamycin-A in the sample.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MS/MS) Protocol

This is a generalized protocol based on common methodologies for Avilamycin detection.[4][5]
1. Sample Preparation:

Extraction: Homogenize the sample (e.g., feed, animal tissue) and extract Avilamycin-A
using a suitable solvent (e.g., acetonitrile, acetone).

Hydrolysis (for total residue analysis): For the determination of the marker residue,
dichloroisoeverninic acid (DIA), the extract is subjected to alkaline hydrolysis.

Purification: The extract is purified using liquid-liquid extraction and/or solid-phase extraction
(SPE) to remove interfering matrix components.

Reconstitution: The purified extract is evaporated to dryness and reconstituted in a solvent
compatible with the LC mobile phase.

. LC-MS/MS Analysis:

Chromatographic Separation: The reconstituted sample is injected into an HPLC system
equipped with a suitable column (e.g., C18) to separate Avilamycin-A or its marker residue
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from other compounds. A gradient elution with a mobile phase consisting of solvents like
acetonitrile and water with additives (e.g., formic acid) is typically used.

o Mass Spectrometric Detection: The eluent from the HPLC is introduced into a tandem mass
spectrometer. The instrument is operated in a specific mode (e.g., Multiple Reaction
Monitoring - MRM) to selectively detect and quantify the precursor and product ions of
Avilamycin-A or DIA.

Visualizations

Mechanism of Action: Avilamycin Inhibition of Bacterial
Protein Synthesis

Avilamycin belongs to the orthosomycin family of antibiotics and functions by inhibiting bacterial
protein synthesis. It binds to the 50S ribosomal subunit, interfering with the accommodation of
aminoacyl-tRNA (aa-tRNA) at the A-site, thereby halting the elongation of the polypeptide
chain.[1][6]

Bacterial 70S Ribosome
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Avilamycin inhibits protein synthesis by blocking the A-site.

Competitive ELISA Workflow

The competitive ELISA is a sensitive immunoassay where the target antigen in the sample
competes with a labeled antigen for a limited number of antibody binding sites.

Microtiter Plate Well

1. Coated Antigen

2. Add Sample (with Avilamycin-A)
& Primary Antibody

4. Add Enzyme-linked
Secondary Antibody

6. Add Substrate

7. Read Absorbance
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Workflow of an indirect competitive ELISA.

Logical Relationship of Validation Parameters

The validation of any analytical method involves assessing several key parameters to ensure
its reliability and suitability for its intended purpose.

Analytical Method

(ELISA or LC-MS/MS)

/ /ey Validétion Pal&tﬁtirs \

Accuracy Precision Sensitivity Specificity Linearity
Repeatability LOD - .
Recovery Reproducibility LOQ Cross-reactivity Dynamic Range

Click to download full resolution via product page

Core parameters for analytical method validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://journals.asm.org/doi/10.1128/aac.46.11.3339-3342.2002
https://pmc.ncbi.nlm.nih.gov/articles/PMC4941455/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4941455/
https://www.benchchem.com/product/b1261919/docs#validation-of-a-competitive-elisa-for-avilamycin-a-detection-a-comparative-guide
https://www.benchchem.com/product/b1261919/docs#validation-of-a-competitive-elisa-for-avilamycin-a-detection-a-comparative-guide
https://www.benchchem.com/product/b1261919/docs#validation-of-a-competitive-elisa-for-avilamycin-a-detection-a-comparative-guide
https://www.benchchem.com/product/b1261919/docs#validation-of-a-competitive-elisa-for-avilamycin-a-detection-a-comparative-guide
https://www.benchchem.com/product/b1261919?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261919?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

